1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate

• IUPAC Name: 1-[4-[(4-ethylphenyl)methyl]piperazin-1-yl]-2-naphthalen-2-yloxyethanone;oxalic acid
• InChI: InChI=1S/C25H28N2O2.C2H2O4/c1-2-20-7-9-21(10-8-20)18-26-13-15-27(16-14-26)25(28)19-29-24-12-11-22-5-3-4-6-23(22)17-24;3-1(4)2(5)6/h3-12,17H,2,13-16,18-19H2,1H3;(H,3,4)(H,5,6)
• InChI Key: PRSYNROLOKEMJK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN2CCN(CC2)C(=O)COC3=CC4=CC=CC=C4C=C3.C(=O)(C(=O)O)O
• Molecular Formula: C27H30N2O6
• Molecular Weight: 478.5 g/mol

Description

1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate, also known as NEBIVOLOL, is a β1-adrenergic receptor antagonist used in the treatment of hypertension and heart failure. It is a third-generation β-blocker that has been shown to have additional vasodilatory properties, making it a promising drug for the treatment of cardiovascular diseases.

Mechanism of Action

1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate is a selective β1-adrenergic receptor antagonist that works by blocking the effects of the neurotransmitter norepinephrine on the heart. This results in a decrease in heart rate and contractility, which can help to reduce blood pressure and improve heart function. In addition, 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has been shown to have additional vasodilatory properties, which may be due to its ability to stimulate the production of nitric oxide in the blood vessels.
Biochemical and Physiological Effects:
1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has been shown to have a number of biochemical and physiological effects that contribute to its therapeutic potential. It has been shown to reduce blood pressure, improve heart function, and reduce the risk of cardiovascular events in patients with hypertension and heart failure. In addition, 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has been shown to have antioxidant and anti-inflammatory effects, which may be beneficial for patients with other cardiovascular diseases.

Advantages and Limitations for Lab Experiments

1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has several advantages for use in lab experiments. It is a well-studied drug with a known mechanism of action, making it a useful tool for investigating the cardiovascular system. In addition, 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has been shown to have fewer side effects than other β-blockers, making it a safer option for lab experiments. However, 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate may not be suitable for all experiments, and researchers should carefully consider its properties and limitations before using it in their studies.

Future Directions

There are several future directions for research on 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate. One area of interest is the potential use of 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate in the treatment of other cardiovascular diseases, such as pulmonary hypertension and atherosclerosis. In addition, researchers may investigate the molecular mechanisms underlying the vasodilatory effects of 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate, which could lead to the development of new drugs for the treatment of hypertension and other cardiovascular diseases. Finally, researchers may explore the use of 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate in combination with other drugs to improve its therapeutic potential and reduce side effects.

Synthesis Methods

The synthesis of 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate involves the reaction of 4-ethylbenzylamine with 2-naphthol in the presence of acetic anhydride and pyridine. The resulting product is then reacted with piperazine and oxalic acid to yield 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate oxalate. The synthesis of 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate is a multistep process that requires careful control of reaction conditions and purification steps to obtain a high yield and purity of the final product.

Scientific Research Applications

1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has been extensively studied for its therapeutic potential in the treatment of hypertension and heart failure. It has been shown to have additional vasodilatory properties, which may be beneficial for patients with these conditions. In addition, 1-(4-ethylbenzyl)-4-[(2-naphthyloxy)acetyl]piperazine oxalate has been studied for its potential use in the treatment of other cardiovascular diseases, such as pulmonary hypertension and atherosclerosis.